![molecular formula C14H18N2O2S B7468086 1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide](/img/structure/B7468086.png)
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide
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Overview
Description
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide, also known as MTIPP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MTIPP belongs to a class of compounds known as piperidine carboxamides and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide acts as a selective antagonist of the dopamine D3 receptor. The dopamine D3 receptor is a member of the dopamine receptor family, which plays a key role in the regulation of the central nervous system. This compound binds to the dopamine D3 receptor and prevents the binding of dopamine, thereby inhibiting the receptor's activity. This results in a range of biochemical and physiological effects, including changes in neurotransmitter release, gene expression, and behavior.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, this compound has been shown to reduce drug-seeking behavior, decrease locomotor activity, and decrease the reinforcing effects of drugs such as cocaine and methamphetamine. This compound has also been shown to have potential as a treatment for depression, anxiety, and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been well-characterized using a range of analytical techniques. However, there are also some limitations to its use in lab experiments. For example, this compound has a relatively short half-life in vivo, which may limit its efficacy in certain applications. Additionally, this compound has been found to exhibit some off-target effects, which may complicate its use in some experiments.
Future Directions
There are a number of future directions for research on 1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists based on the structure of this compound. Additionally, there is interest in exploring the potential therapeutic applications of this compound for a range of neurological and psychiatric disorders. Finally, there is ongoing research into the biochemical and physiological effects of this compound, including its effects on neurotransmitter release, gene expression, and behavior.
Synthesis Methods
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide can be synthesized using a variety of methods, including the reaction of piperidine-4-carboxylic acid with 3-(3-methylthiophen-2-yl)prop-2-enoyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is purified using column chromatography and characterized using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide has been found to exhibit a range of potential applications in scientific research. One of the most promising areas of research is in the field of drug discovery. This compound has been shown to have potential as a lead compound for the development of new drugs targeting the dopamine D3 receptor. The dopamine D3 receptor is a target for the treatment of a range of neurological and psychiatric disorders, including schizophrenia, addiction, and depression.
properties
IUPAC Name |
1-[(E)-3-(3-methylthiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S/c1-10-6-9-19-12(10)2-3-13(17)16-7-4-11(5-8-16)14(15)18/h2-3,6,9,11H,4-5,7-8H2,1H3,(H2,15,18)/b3-2+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZWCOOGFEUARMP-NSCUHMNNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=CC(=O)N2CCC(CC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=C/C(=O)N2CCC(CC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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